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Compound of Interest

Compound Name: 4-Iodopyridin-3-ol

Cat. No.: B063117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a viable synthetic route to 3-hydroxy-4-

iodopyridine, a valuable building block in medicinal chemistry and drug development. The

synthesis involves a two-step process commencing with the iodination of 4-methoxypyridine

followed by demethylation of the resulting intermediate. This document furnishes detailed

experimental protocols, quantitative data, and visual representations of the synthetic pathway

to aid in its practical application.

Synthetic Strategy
The synthesis of 3-hydroxy-4-iodopyridine is accomplished through a two-step sequence. The

first step involves the regioselective iodination of 4-methoxypyridine at the 3-position to yield 3-

iodo-4-methoxypyridine. The subsequent step is the demethylation of this intermediate to afford

the target compound, 3-hydroxy-4-iodopyridine.
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Caption: Overall synthetic pathway for 3-hydroxy-4-iodopyridine.
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Experimental Protocols
Step 1: Synthesis of 3-Iodo-4-methoxypyridine
This procedure outlines the regioselective iodination of 4-methoxypyridine.[1]

Reaction Scheme:
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Reactants

Reagents & Conditions

Product

4-Methoxypyridine

3-Iodo-4-methoxypyridine

Iodine (I₂)

2,2,6,6-Tetramethylpiperidine

n-Butyllithium

ZnCl₂·TMEDA

THF, 0 °C to rt
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Reactant

Reagents & Conditions

Product

3-Iodo-4-methoxypyridine

3-Hydroxy-4-iodopyridine

Boron Tribromide (BBr₃)

Dichloromethane (DCM), -78 °C to rt

Water (workup)
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Step 1: Iodination

Step 2: Demethylation

Mix 4-Methoxypyridine,
TMP, n-BuLi, ZnCl₂·TMEDA in THF

Add Iodine Solution

Aqueous Workup
(Na₂S₂O₃, EtOAc extraction)

Silica Gel Chromatography

Dissolve 3-Iodo-4-methoxypyridine in DCM

Intermediate:
3-Iodo-4-methoxypyridine

Add BBr₃ at -78 °C

Aqueous Workup
(H₂O, NaHCO₃, DCM extraction)

Purification
(Recrystallization or Chromatography)

End

Final Product:
3-Hydroxy-4-iodopyridine

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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